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Compound of Interest

Compound Name:
Tert-butyl 4-methylenepiperidine-

1-carboxylate

Cat. No.: B068324 Get Quote

An In-depth Technical Guide to Tert-butyl 4-methylenepiperidine-1-carboxylate

For researchers, scientists, and professionals in drug development, tert-butyl 4-
methylenepiperidine-1-carboxylate is a key building block in synthetic organic chemistry. Its

unique structure, featuring a protected piperidine ring and a reactive methylene group, makes it

a valuable intermediate for creating complex molecular architectures, particularly in the

synthesis of novel therapeutics. This guide provides a comprehensive overview of its technical

specifications, experimental protocols for its synthesis and analysis, and its role as a versatile

synthon in pharmaceutical research.

Core Specifications
Tert-butyl 4-methylenepiperidine-1-carboxylate, also known by synonyms such as 1-Boc-4-

methylenepiperidine and 4-Methylenepiperidine-1-carboxylic acid tert-butyl ester, is a widely

used reagent in medicinal chemistry.[1] Its unique structure is instrumental in modifying drug

candidates to enhance their efficacy and bioavailability.[1]

CAS Number: 159635-49-1[1][2][3][4]

The physical and chemical properties of this compound are summarized in the table below,

compiled from various suppliers and databases.
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Property Value Reference

Molecular Formula C₁₁H₁₉NO₂ [1][2][3]

Molecular Weight 197.27 g/mol [2][3]

Appearance
Colorless to slightly yellow

clear liquid
[1]

Purity ≥ 96% (GC) [1]

Density 0.97 - 1 g/mL [1][5]

Boiling Point 80 °C @ 1 mmHg [1]

Refractive Index (n20D) 1.460 - 1.467 [1][5]

pKa (Predicted) -1.41 ± 0.20 [5]

Storage Conditions
2 - 8 °C, under inert gas

(Nitrogen or Argon)
[1][5]

InChI Key
PDTZMULNKGUIEJ-

UHFFFAOYSA-N
[4]

Signal Word Warning [4]

Hazard Statements
H302, H315, H319, H332,

H335
[4]

Precautionary Statements

P261, P271, P280, P301,

P302, P304, P305, P312,

P313, P332, P337, P338,

P340, P351, P352

[4]

Experimental Protocols
The following sections detail methodologies for the synthesis and characterization of tert-butyl
4-methylenepiperidine-1-carboxylate.

Synthesis Protocol: Elimination Reaction
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A common method for the preparation of tert-butyl 4-methylenepiperidine-1-carboxylate
involves an elimination reaction from a sulfonate-substituted precursor. The following protocol

is adapted from patent literature.[6]

Materials:

Tert-butyl 4-(((methylsulfonyl)oxy)methyl)piperidine-1-carboxylate

Potassium tert-butoxide (t-BuOK)

N,N-Dimethylformamide (DMF)

Ethyl acetate

Water

Nitrogen gas

Procedure:

Dissolve tert-butyl 4-(((methylsulfonyl)oxy)methyl)piperidine-1-carboxylate (100g, 340 mmol)

in DMF (500 mL) at room temperature under a nitrogen atmosphere.[6]

Cool the solution to a temperature range of 0-10 °C.[6]

Add potassium tert-butoxide (57.2g, 510 mmol) to the solution in portions, maintaining the

temperature.[6]

After the addition is complete, heat the reaction mixture to 50-60 °C and stir for 1 hour.[6]

Cool the mixture to room temperature and add 1500 mL of water.[6]

Extract the aqueous mixture with ethyl acetate (2 x 1000 mL).[6]

The combined organic layers contain the desired product, which can be purified further if

necessary.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b068324?utm_src=pdf-body
https://patents.google.com/patent/CN108017573B/en
https://patents.google.com/patent/CN108017573B/en
https://patents.google.com/patent/CN108017573B/en
https://patents.google.com/patent/CN108017573B/en
https://patents.google.com/patent/CN108017573B/en
https://patents.google.com/patent/CN108017573B/en
https://patents.google.com/patent/CN108017573B/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b068324?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Setup

Reaction

Workup & Extraction

Tert-butyl 4-(((methylsulfonyl)oxy)methyl)
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Cool to 0-10 °C
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Combined Organic Layers
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Caption: Synthetic workflow for tert-butyl 4-methylenepiperidine-1-carboxylate.
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Analytical Characterization
Nuclear Magnetic Resonance (NMR) Spectroscopy: The structure of the synthesized

compound can be confirmed by ¹H-NMR. The reported spectral data in CDCl₃ are: δ (ppm)

4.73 (2H, s), 3.41 (4H, t), 2.17 (4H, t), 1.46 (9H, s).[6]

Gas Chromatography (GC): Purity is typically assessed using gas chromatography, with

specifications often requiring ≥ 96%.[1]

Role in Drug Discovery and Development
Tert-butyl 4-methylenepiperidine-1-carboxylate is not typically an active pharmaceutical

ingredient (API) itself. Instead, it serves as a crucial intermediate, providing a Boc-protected

piperidine scaffold. The exocyclic double bond offers a reactive handle for a variety of chemical

transformations, such as hydroboration-oxidation, ozonolysis, or Michael additions, allowing for

the introduction of diverse functional groups at the 4-position of the piperidine ring.

The Boc (tert-butoxycarbonyl) protecting group is stable under many reaction conditions but

can be readily removed under acidic conditions to reveal the secondary amine, which can then

be further functionalized. This versatility makes the compound a valuable starting material for

the synthesis of complex piperidine-containing molecules that are prevalent in many classes of

drugs. A related compound, 1-Boc-4-AP, is a known intermediate in the synthesis of fentanyl

and its analogues, highlighting the significance of this structural motif in medicinal chemistry.[7]
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Chemical Transformations
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Caption: Role as a versatile building block in drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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carboxylate-cas-number-and-specifications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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